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Compound Focus: kobe2602
Cat. No.: S548386

Here is a summary of the key information regarding the handling and storage of Kobe2602.

¢ Q: What are the storage conditions for Kobe2602?

o A: The recommended long-term storage condition is at -20°C in a desiccated environment [1].
The chemical should be shipped and stored at room temperature in continental US, but this
may vary elsewhere [2].

¢ Q: How should I prepare a stock solution of Kobe2602?

o A: Kobe2602 is soluble in DMSO. A stock solution can be prepared at a concentration of 14.3
mg/mL (34.10 mM), which may require ultrasonic treatment and warming [1]. It is recommended
to prepare and use the solution on the same day. If necessary, stock solutions can be stored
sealed below -20°C for several months. Before use, allow the vial to warm to room temperature
for at least an hour before opening it to avoid condensation [1].

¢ Q: What is the typical purity of available Kobe2602?

o A: One supplier lists a purity of 98.20% [2].

Experimental Workflow for Kobe2602 Use

For a clear overview, the following diagram outlines the key stages from retrieving the compound to its

application in a cellular assay.
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Quantitative Data Summary

The table below consolidates the key quantitative data available for Kobe2602.

Property Value Notes / Source
Molecular 419.31 g/mol C14HoFaNsOa4S [1] [2]
Weight
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Property Value Notes | Source

Solubility 14.3 mg/mL (34.10 Requires ultrasonic treatment and warming [1]

(DMSO) mM)

Ki Value 149 + 55 uM For inhibition of H-Ras/c-Raf-1 RBD binding [1]

Cellular ICso ~10 uM For inhibition of c-Raf-1 association with H-Ras G12V in NIH
3T3 cells [1]

Purity 98.20% Supplier data [2]

Troubleshooting Common Issues

e Problem: Compound precipitates after thawing.

o Solution: Warm the solution gently at 37°C and shake it in an ultrasonic bath until the
compound is fully dissolved [1].

e Problem: Loss of biological activity in experiments.

o Solution: Verify the storage time of your stock solution. While stocks can be stored for several
months at -20°C, preparing a fresh solution is recommended for critical experiments [1]. Also,
ensure you are using the correct cellular model, as potency was demonstrated in cells with
activated Ras oncogenes (e.g., H-RasG12V, K-RasG12V) [1].

¢ Problem: Contamination during handling.

o Precautions: During experiments, try to avoid loss or contamination. Note that the high-purity
compound may adhere to the neck or cap of the vial during transportation; gently shake the vial
to make the powder fall to the bottom before opening [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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2. 454453-49-7 | Kobe | ChemScene lic 2602 [chemscene.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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